Samaderin C
Overview
Description
Samaderin C is a compound isolated from the seed kernels of Samadera indica and were shown to exhibit antifeedant activity.
Scientific Research Applications
Insect Antifeedant and Growth Regulatory Activities
Samaderin C, derived from Samadera indica, has demonstrated significant applications in insect antifeedant and growth regulatory activities. It has been specifically effective against the tobacco cutworm, Spodoptera litura. Samaderin C notably increases pupal duration and induces pupal mortality, indicating its potential as a biopesticide or in integrated pest management strategies (Govindachari et al., 2001).
Structural Analysis and Antifeedant Activity
The structural analysis of Samaderin C has revealed its distinct conformational features. This detailed structural understanding helps in elucidating its antifeedant activity against certain insects like Spodoptera litura larvae. The research suggests that even minor changes in the molecular structure of compounds like Samaderin C can significantly impact their biological activity (Malathi et al., 2003).
Synthesis of Samaderin C
Efforts in the synthetic reproduction of Samaderin C's AB rings highlight the compound's significance in scientific research. A concise and efficient synthesis method can facilitate further studies and applications of Samaderin C in various fields, including pharmacology and agriculture (Burns et al., 2013).
Antimalarial and Anti-inflammatory Properties
Samaderin C, among other quassinoids, has shown promising results in inhibiting the growth of the malarial parasite Plasmodium falciparum. Additionally, certain quassinoids, including Samaderin C, exhibit notable anti-inflammatory activities. This opens avenues for its potential use in developing treatments for malaria and inflammatory diseases (Kitagawa et al., 1996).
Potential for Nematocidal Applications
Studies have explored the nematocidal potential of Samaderin C, highlighting its effectiveness against certain nematode species. This application could be significant in the field of parasitology and for the development of new antiparasitic agents (Watanabe et al., 2000).
properties
CAS RN |
803-21-4 |
|---|---|
Product Name |
Samaderin C |
Molecular Formula |
C19H24O7 |
Molecular Weight |
364.39 |
IUPAC Name |
(1R,2S,3S,5aR,7aS,10S,11S,11aS,11bR,12R)-1,10,11-trihydroxy-3,8,11a-trimethyl-2,3,7,7a,10,11,11a,11b-octahydro-5H-2,3,5a-(epoxyethane[1,2,2]triyl)naphtho[2,1-c]oxepine-6,13(1H)-dione |
InChI |
InChI=1S/C19H24O7/c1-7-4-9(20)14(23)17(2)8(7)5-10(21)19-6-25-18(3)13(19)16(24)26-15(18)11(22)12(17)19/h4,8-9,11-15,20,22-23H,5-6H2,1-3H3/t8-,9-,11+,12+,13-,14+,15-,17-,18-,19+/m0/s1 |
InChI Key |
PDGZDUYWUXJXRO-ANPVQLFHSA-N |
SMILES |
CC1=C[C@@H]([C@H]([C@]2([C@H]1CC([C@@]34CO[C@@]5([C@H]([C@@H]([C@H]24)O)OC([C@H]35)=O)C)=O)C)O)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Samaderin C; Samaderine C; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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